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Compound of Interest

Compound Name: 2-Fluoro-6-methylbenzoic acid

Cat. No.: B1356714 Get Quote

CAS Number: 90259-27-1

This technical guide provides an in-depth overview of 2-Fluoro-6-methylbenzoic acid, a key

building block in modern medicinal chemistry. It is intended for researchers, scientists, and

professionals involved in drug discovery and development. This document covers the

compound's physicochemical properties, applications in the synthesis of active pharmaceutical

ingredients (APIs), and a detailed experimental protocol for its use in the synthesis of the

approved drug Avacopan.

Physicochemical Properties
2-Fluoro-6-methylbenzoic acid is a white solid organic compound.[1] Its chemical structure

features a benzoic acid core with fluoro and methyl substituents at the ortho positions. This

substitution pattern imparts unique reactivity and properties that are highly valued in organic

synthesis.

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source(s)

CAS Number 90259-27-1 [2]

Molecular Formula C₈H₇FO₂ [3]

Molecular Weight 154.14 g/mol [3]

Appearance White solid powder [1]

Melting Point 124 - 125 °C [1][4]

Boiling Point
257.715 °C at 760 mmHg

(Predicted)
[5]

Density 1.259 g/cm³ (Predicted) [5]

LogP 1.8 [6]

Topological Polar Surface Area 37.3 Å² [6]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and quality control of 2-Fluoro-6-
methylbenzoic acid. While specific experimental spectra are often proprietary to chemical

suppliers, typical analytical data includes Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Researchers can typically obtain

certificates of analysis with this data upon purchasing the compound.[7][8][9]

Applications in Drug Development
2-Fluoro-6-methylbenzoic acid is a valuable intermediate in the synthesis of complex

pharmaceutical molecules. Its unique structure allows for specific chemical transformations,

making it a cornerstone in the development of novel therapeutics.

Two notable applications include its use in the synthesis of:

Epidermal Growth Factor Receptor (EGFR) Inhibitors: This class of drugs is significant in

oncology. The methyl group on 2-Fluoro-6-methylbenzoic acid can undergo radical

bromination, which then allows for nucleophilic substitution. The carboxylic acid group is
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subsequently used to form an amide bond, incorporating the moiety into the final inhibitor

structure.[4]

Avacopan: This drug is used to treat ANCA-associated vasculitis.[4] 2-Fluoro-6-
methylbenzoic acid, in the form of its acid chloride, is a key reagent in the synthesis of

Avacopan.

Experimental Protocols: Synthesis of Avacopan
Intermediate
The following is a detailed experimental protocol for the acylation step in the synthesis of

Avacopan, which utilizes 2-fluoro-6-methylbenzoyl chloride, the derivative of 2-Fluoro-6-
methylbenzoic acid.

Reaction: Acylation of a piperidine intermediate with 2-fluoro-6-methylbenzoyl chloride.

Materials:

Piperidine intermediate (as the free base)

2-Fluoro-6-methylbenzoyl chloride

Tetrahydrofuran (THF)

Heptane

Water

Procedure:

Dissolve the piperidine intermediate in tetrahydrofuran (THF).

Add a solution of 2-fluoro-6-methylbenzoyl chloride (1.73 g, 8.98 mmol) in 5 mL of THF

dropwise to the solution over 10 minutes.

Upon completion of the reaction, filter off any undissolved solid.

Concentrate the filtrate in vacuo.
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To the remaining aqueous layer, add 50 mL of heptane and stir the mixture vigorously for 16

hours at room temperature.

Filter the resulting solid and wash it with water (2 x 30 mL) followed by heptane (30 mL).

The solid is then dried to yield the acylated product, an amide intermediate in the synthesis

of Avacopan.

Visualized Workflow and Pathways
To further illustrate the utility of 2-Fluoro-6-methylbenzoic acid, the following diagrams

visualize the synthesis workflow of Avacopan and a logical relationship diagram of the

compound's applications.
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Caption: Synthetic workflow for an Avacopan intermediate using 2-Fluoro-6-methylbenzoyl

chloride.
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Key Applications in Drug Synthesis

Important Chemical Transformations

2-Fluoro-6-methylbenzoic acid
(CAS: 90259-27-1)
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Caption: Logical relationships of 2-Fluoro-6-methylbenzoic acid's applications and reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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